![molecular formula C20H25N3O B7633857 4-[[4-(Bicyclo[4.1.0]heptane-7-carbonyl)piperazin-1-yl]methyl]benzonitrile](/img/structure/B7633857.png)
4-[[4-(Bicyclo[4.1.0]heptane-7-carbonyl)piperazin-1-yl]methyl]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[[4-(Bicyclo[4.1.0]heptane-7-carbonyl)piperazin-1-yl]methyl]benzonitrile, also known as BHCPN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BHCPN is a piperazine derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
4-[[4-(Bicyclo[4.1.0]heptane-7-carbonyl)piperazin-1-yl]methyl]benzonitrile binds to the sigma-1 receptor, which is a transmembrane protein located in the endoplasmic reticulum. The sigma-1 receptor modulates various intracellular signaling pathways, including calcium signaling, protein phosphorylation, and gene expression. This compound has been shown to increase the release of various neurotransmitters, including dopamine, serotonin, and acetylcholine, which could contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of intracellular calcium levels, the inhibition of voltage-gated sodium channels, and the regulation of gene expression. This compound has been shown to increase neuronal survival and reduce neuroinflammation in animal models of neurological disorders. This compound has also been shown to have analgesic and anxiolytic effects in animal models.
Advantages and Limitations for Lab Experiments
4-[[4-(Bicyclo[4.1.0]heptane-7-carbonyl)piperazin-1-yl]methyl]benzonitrile has several advantages for lab experiments, including its high affinity for sigma-1 receptors, its ability to cross the blood-brain barrier, and its potential therapeutic applications. However, this compound has some limitations, including its relatively low solubility in water, which could affect its bioavailability and pharmacokinetics.
Future Directions
For 4-[[4-(Bicyclo[4.1.0]heptane-7-carbonyl)piperazin-1-yl]methyl]benzonitrile research include the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in various neurological disorders, and the exploration of its potential as a tool for studying sigma-1 receptor function. Additionally, the use of this compound in combination with other compounds could lead to the development of novel therapeutic strategies for neurological disorders.
Synthesis Methods
4-[[4-(Bicyclo[4.1.0]heptane-7-carbonyl)piperazin-1-yl]methyl]benzonitrile has been synthesized using different methods, including the reaction of 4-cyanobenzyl chloride with piperazine, followed by the reduction of the resulting intermediate with sodium borohydride. Another method involves the reaction of 4-cyanobenzyl chloride with piperazine, followed by the cyclization of the resulting intermediate with sulfuric acid. The yield and purity of this compound depend on the reaction conditions and the purity of the starting materials.
Scientific Research Applications
4-[[4-(Bicyclo[4.1.0]heptane-7-carbonyl)piperazin-1-yl]methyl]benzonitrile has been studied for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and neuroscience. This compound has been shown to have a high affinity for sigma-1 receptors, which are involved in various physiological processes, including pain perception, neuroprotection, and neurotransmitter release. This compound has been investigated for its potential as a sigma-1 receptor agonist, which could have therapeutic benefits for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.
properties
IUPAC Name |
4-[[4-(bicyclo[4.1.0]heptane-7-carbonyl)piperazin-1-yl]methyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O/c21-13-15-5-7-16(8-6-15)14-22-9-11-23(12-10-22)20(24)19-17-3-1-2-4-18(17)19/h5-8,17-19H,1-4,9-12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTLYAVZTCASILB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C2C(=O)N3CCN(CC3)CC4=CC=C(C=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.